7-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethoxy)-3-phenyl-4H-chromen-4-one

• IUPAC Name: 7-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethoxy]-3-phenylchromen-4-one
• InChI: InChI=1S/C27H25FN2O3/c28-24-8-4-5-9-25(24)30-14-12-29(13-15-30)16-17-32-21-10-11-22-26(18-21)33-19-23(27(22)31)20-6-2-1-3-7-20/h1-11,18-19H,12-17H2
• InChI Key: KRCSYIUUHSUYPL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCOC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=CC=C4)C5=CC=CC=C5F
• Molecular Formula: C27H25FN2O3
• Molecular Weight: 444.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "7-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethoxy)-3-phenyl-4H-chromen-4-one" often involves multi-step chemical reactions, starting from basic chemical entities to the final complex structure. A typical synthesis method involves the reductive amination process, where the initial chromen-2-one derivative is reacted with different substituted aromatic aldehydes in the presence of reducing agents like sodium cyanoborohydride in methanol. This method allows for the introduction of various substituents into the chromenone framework, tailoring the compound's chemical and biological properties (Mandala et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds within this chemical class has been elucidated through techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These methods provide detailed insights into the compound's conformation, electronic distribution, and overall molecular architecture, which are crucial for understanding its interaction with biological targets. For instance, asymmetric synthesis has been used to prepare enantiomerically pure derivatives, with structural confirmation provided by X-ray crystallography, highlighting the importance of stereochemistry in the biological activity of these compounds (Prisinzano et al., 2003).

Mechanism of Action

Target of Action

The primary targets of this compound are Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . The compound is more selective to ENT2 than to ENT1 .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function . It reduces the maximum rate of uridine uptake (Vmax) in ENT1 and ENT2 without affecting the affinity constant (Km) . This suggests that the compound is an irreversible and non-competitive inhibitor .

Biochemical Pathways

The compound affects the biochemical pathways related to nucleotide synthesis and adenosine function by inhibiting ENTs . This could potentially disrupt the normal functioning of these pathways and their downstream effects.

Pharmacokinetics

The compound’s irreversible and non-competitive inhibition of ents suggests that it may have a prolonged effect .

Result of Action

The result of the compound’s action is the inhibition of ENTs, leading to a reduction in the uptake of uridine . This could potentially affect the synthesis of nucleotides and the regulation of adenosine function .

Action Environment

The compound’s irreversible and non-competitive inhibition of ents suggests that its action may be robust against various environmental conditions .